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| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 1075310005 |
1-(2-Pyridylazo)-2-naphthol (PAN) |
85-85-8 | metal indicator Reag. Ph Eur | 5G |
1688.19 | 2021-05-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | CJ940-250mg |
1-(2-Pyridylazo)-2-naphthol |
85-85-8 | 98.0%(LC&T) | 250mg |
￥136.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | CJ940-1g |
1-(2-Pyridylazo)-2-naphthol |
85-85-8 | 98.0%(LC&T) | 1g |
￥381.0 | 2022-05-30 | |
| TRC | P991903-500mg |
1-(2-Pyridylazo)-2-naphthol |
85-85-8 | 500mg |
$64.00 | 2023-05-17 | ||
| TRC | P991903-1g |
1-(2-Pyridylazo)-2-naphthol |
85-85-8 | 1g |
$ 75.00 | 2022-06-03 | ||
| TRC | P991903-2.5g |
1-(2-Pyridylazo)-2-naphthol |
85-85-8 | 2.5g |
$155.00 | 2023-05-17 | ||
| TRC | P991903-5g |
1-(2-Pyridylazo)-2-naphthol |
85-85-8 | 5g |
$276.00 | 2023-05-17 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | P45760-5g |
1-(2-Pyridylazo)-2-naphthol |
85-85-8 | 5g |
¥49.0 | 2021-09-08 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | P45760-25g |
1-(2-Pyridylazo)-2-naphthol |
85-85-8 | 25g |
¥199.0 | 2021-09-08 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | P45760-100g |
1-(2-Pyridylazo)-2-naphthol |
85-85-8 | 100g |
¥699.0 | 2021-09-08 |
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1-(2-Pyridylazo)-2-naphthol, identified by its CAS number 85-85-8, is a heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural and functional properties. This compound belongs to the azo dye class, characterized by the presence of an azo group (-N=N-) linkage, which contributes to its strong absorption properties in the visible spectrum. The combination of a pyridyl ring and a naphthol moiety endows 1-(2-Pyridylazo)-2-naphthol with distinctive reactivity and binding capabilities, making it a valuable tool in various analytical and biochemical applications.
The structural framework of 1-(2-Pyridylazo)-2-naphthol consists of a pyridine ring attached to an azo group, which is further linked to a naphthol (2-naphthol) unit. This arrangement creates multiple sites for interaction with biological molecules, including enzymes, proteins, and nucleic acids. The compound’s ability to form stable complexes with these biomolecules has been exploited in several research areas, particularly in the development of sensors and probes for biochemical assays.
In recent years, 1-(2-Pyridylazo)-2-naphthol has been extensively studied for its potential applications in diagnostic chemistry. Its strong absorbance characteristics in the visible region make it an ideal candidate for spectrophotometric assays. Researchers have leveraged these properties to develop highly sensitive methods for detecting metal ions, such as copper (Cu²⁺) and iron (Fe³⁺), by forming colored complexes with these metal ions. These complexes exhibit distinct absorption maxima that can be easily monitored using UV-Vis spectroscopy, enabling accurate quantification of metal ion concentrations in biological samples.
Moreover, the compound has found utility in the field of bioimaging. The ability of 1-(2-Pyridylazo)-2-naphthol to emit fluorescence upon binding to specific biomolecules has been utilized in fluorescence-based assays. These assays are particularly useful for studying dynamic processes within cells, such as enzyme activity and protein-protein interactions. The high selectivity and sensitivity of these probes make them valuable tools for understanding complex biological pathways.
Recent advancements in medicinal chemistry have also highlighted the potential of 1-(2-Pyridylazo)-2-naphthol as a lead compound for drug development. Its structural features allow for modifications that can enhance its binding affinity to target enzymes or receptors. For instance, derivatives of this compound have been investigated for their antimicrobial properties, demonstrating promising activity against certain bacterial strains. The azo group and naphthol moiety provide multiple points for chemical modification, enabling the design of molecules with tailored biological activities.
The synthesis of 1-(2-Pyridylazo)-2-naphthol typically involves a coupling reaction between 2-naphthol and 2-aminopyridine under controlled conditions. The azo coupling reaction is a cornerstone in organic synthesis, providing a straightforward route to introduce the azo group into the molecular framework. This synthetic approach is well-documented and can be adapted for large-scale production when necessary.
In conclusion, 1-(2-Pyridylazo)-2-naphthol (CAS No. 85-85-8) is a versatile compound with broad applications in analytical chemistry, bioimaging, and pharmaceutical research. Its unique structural features and reactivity make it an indispensable tool for scientists working on biochemical assays, metal ion detection, and drug development. As research continues to uncover new applications for this compound, its significance in advancing scientific understanding is likely to grow even further.
